1,4-Benzenedicarboxylic acid, mono(4-hydroxybutyl) ester
1,4-Benzenedicarboxylic acid, mono(4-hydroxybutyl) ester
Brand Name:
Vulcanchem
CAS No.:
63317-89-5
VCID:
VC21099993
InChI:
InChI=1S/C12H14O5/c13-7-1-2-8-17-12(16)10-5-3-9(4-6-10)11(14)15/h3-6,13H,1-2,7-8H2,(H,14,15)/p-1
SMILES:
C1=CC(=CC=C1C(=O)[O-])C(=O)OCCCCO
Molecular Formula:
C12H13O5-
Molecular Weight:
237.23 g/mol
1,4-Benzenedicarboxylic acid, mono(4-hydroxybutyl) ester
CAS No.: 63317-89-5
Cat. No.: VC21099993
Molecular Formula: C12H13O5-
Molecular Weight: 237.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 63317-89-5 |
|---|---|
| Molecular Formula | C12H13O5- |
| Molecular Weight | 237.23 g/mol |
| IUPAC Name | 4-(4-hydroxybutoxycarbonyl)benzoate |
| Standard InChI | InChI=1S/C12H14O5/c13-7-1-2-8-17-12(16)10-5-3-9(4-6-10)11(14)15/h3-6,13H,1-2,7-8H2,(H,14,15)/p-1 |
| Standard InChI Key | QOBMQTZOKFYGNH-UHFFFAOYSA-M |
| SMILES | C1=CC(=CC=C1C(=O)[O-])C(=O)OCCCCO |
| Canonical SMILES | C1=CC(=CC=C1C(=O)[O-])C(=O)OCCCCO |
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